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Compound of Interest

Compound Name: 1,6-Hexanediol

Cat. No.: B165255

An In-Depth Technical Guide to 1,6-Hexanediol: From Molecular Structure to Industrial
Application

Introduction

1,6-Hexanediol (HDO) is a linear, bifunctional primary alcohol that serves as a crucial building
block and performance-enhancing intermediate in the chemical industry.[1] With the chemical
formula CeH1402, its structure is distinguished by a six-carbon aliphatic chain with a primary
hydroxyl group at each terminus.[2][3] This unique molecular architecture makes it a highly
versatile and reactive monomer, primarily utilized in the synthesis of high-performance
polymers such as polyesters and polyurethanes.[4] This guide offers a comprehensive
exploration of 1,6-Hexanediol, detailing its chemical and physical properties, synthesis
methodologies, key chemical reactions, and its extensive applications across various industrial
and research sectors. It is intended for researchers, scientists, and professionals in drug
development and material science who require a deep technical understanding of this
foundational chemical.

Molecular Structure and Chemical Identity

The defining characteristics of 1,6-Hexanediol stem directly from its molecular structure: a
flexible, six-carbon (hexamethylene) backbone capped by two primary hydroxyl (-OH) groups.
[5][6] This symmetrical, linear diol structure is the cornerstone of its utility. The hydrocarbon
chain provides flexibility and hydrophobicity, while the terminal hydroxyl groups are highly
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reactive sites for a multitude of chemical transformations, most notably polycondensation
reactions.[7]

IUPAC Name: Hexane-1,6-diol[2]

Other Names: Hexamethylene glycol, 1,6-Dihydroxyhexane, HDOIZ2]

CAS Number: 629-11-8[2][5]

Molecular Formula: CeH1402[2]

Molecular Weight: 118.176 g-mol~1[2]

Caption: Molecular structure of Hexane-1,6-diol (HDO).

Physicochemical Properties

1,6-Hexanediol is a white, waxy, hygroscopic solid at standard room temperature.[5][8] Its
physical state is temperature-dependent, existing as a colorless liquid above its melting point. It
is miscible with water and soluble in a variety of polar organic solvents like ethanol, but only
slightly soluble in nonpolar solvents such as diethyl ether and insoluble in benzene.[2][9]

Table 1: Key Physicochemical Properties of 1,6-Hexanediol
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Property Value Reference(s)
Molecular Weight 118.17 g/mol

Appearance White waxy crystalline solid [1][5]
Melting Point 38-42 °C (lit.) [5][10]
Boiling Point 250 °C (lit.) at 1013 hPa [519]
Density 0.967 g/cm?3 (at 20 °C) [1]
Flash Point 136 °C (closed cup) [O1[11]
Autoignition Temp. 320 °C 9]
Water Solubility Miscible [9]
Vapor Pressure 0.000666 hPa (at 25 °C) 9]

log P (Octanol/Water) 0 (at 25 °C) [9]

Synthesis and Manufacturing

The primary industrial route for producing 1,6-Hexanediol is the catalytic hydrogenation of

adipic acid or its esters (e.g., dimethyl adipate).[2][4][12] This process is typically carried out
continuously at high temperatures (170-240 °C) and pressures (15.0-30.0 MPa) in a fixed-bed

reactor.[12]

Causality in Synthesis: The esterification of adipic acid prior to hydrogenation is a critical step.

It creates a non-acidic downstream environment, which allows for the use of less expensive

carbon steel in the reactor infrastructure and prevents catalyst poisoning that can occur with

free acids.[13] The subsequent vapor-phase hydrogenation of the ester is highly efficient and

minimizes the formation of by-products.[12][13]
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Caption: Industrial synthesis of 1,6-Hexanediol from adipic acid.

Alternative synthesis routes are also under investigation, including bio-based pathways. These
methods aim to produce HDO from renewable feedstocks like cellulose-derived
tetrahydrofuran-dimethanol (THFDM) or through the biocatalytic conversion of cyclohexane,
offering a more sustainable alternative to traditional petrochemical processes.[14][15]

Chemical Reactivity and Applications

The two primary hydroxyl groups of 1,6-Hexanediol are the centers of its chemical reactivity,
allowing it to undergo typical alcohol reactions such as esterification, oxidation, and
substitution.[2] This bifunctionality is the key to its role as a monomer and chain extender in
polymer chemistry.

Polymer Synthesis: Polyurethanes and Polyesters
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The most significant application of HDO is in the production of polyurethanes (PU) and
polyesters.[2][4]

 In Polyurethanes: HDO acts as a chain extender. It reacts with isocyanate groups to
lengthen the polymer chains. The long, flexible hexamethylene chain of HDO imparts a
unique combination of properties to the final polyurethane:

o Enhanced Flexibility and Softness: The linear chain lowers the glass transition
temperature (Tg), improving performance in cold environments.[4][16]

o Improved Hydrolytic Resistance: The hydrophobic nature of the carbon backbone protects
the polymer from degradation by water.[7]

o High Mechanical Strength: Despite its flexibility, it contributes to excellent tensile strength
and abrasion resistance.[7][16]

Diisocyanate
(R'-(N=C=0)2)

1,6-Hexanediol (HDO)
(HO-(CHz2)s-OH)

Polyurethane Segment
[-O-(CH2)s-O-C(O)-NH-R'-NH-C(O)-]n

Click to download full resolution via product page

Caption: HDO as a chain extender in polyurethane synthesis.

e In Polyesters: HDO is reacted with dicarboxylic acids (e.g., adipic acid, sebacic acid) to form
polyester polyols. These polyesters are then used to create polyurethane elastomers,
coatings, and adhesives.[4][7] The incorporation of HDO improves the flexibility and
hardness of the polyester resin.[2][4]

Acrylics, Coatings, and Adhesives

1,6-Hexanediol is a key intermediate for acrylics, particularly in the synthesis of Hexanediol
Diacrylate (HDDA) via esterification with acrylic acid.[2][17] HDDA is a bifunctional monomer
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used as a reactive diluent in UV-curable coatings, inks, and adhesives, where it enhances
cross-linking density, improves adhesion, and controls viscosity.

In adhesives, urethanes and co-terephthalates based on HDO provide faster crystallization and
superior tack properties.[5] Its ability to impart flexibility makes it a critical component in high-
performance sealants and adhesives for the automotive and construction industries.[7]

Niche and Research Applications

Beyond its large-scale use in polymers, HDO has several specialized applications:

 Liquid-Liquid Phase Separation (LLPS): In cell biology, 1,6-Hexanediol is widely used as a
tool to probe and disrupt biomolecular condensates (membraneless organelles). It is
believed to work by interfering with the weak hydrophobic protein-protein and protein-RNA
interactions necessary for the formation of these liquid-like droplets.[5]

e Synthesis of Advanced Materials: It serves as a structure-directing agent in the synthesis of
ZSM-5 zeolites and as a solvent for creating titanium oxide nanocrystals.[5]

e Phase Change Materials (PCMs): In combination with fatty acids like lauric acid, HDO can
form eutectic mixtures used for thermal energy storage applications.[5]

Experimental Protocol: Polyester Synthesis

This protocol describes the laboratory-scale synthesis of a simple polyester via the direct
esterification of 1,6-Hexanediol with adipic acid.

Objective: To synthesize poly(hexamethylene adipate).

Materials:

1,6-Hexanediol (1.0 mol equivalent)

Adipic Acid (1.0 mol equivalent)

p-Toluenesulfonic acid (catalyst, ~0.5% by weight)

Toluene (as an azeotropic solvent for water removal)
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Three-neck round-bottom flask

Dean-Stark trap with condenser

Mechanical stirrer

Heating mantle with temperature controller

Nitrogen inlet

Methodology:

Reactor Setup: Assemble the three-neck flask with the mechanical stirrer, Dean-Stark trap
(filled with toluene), and a nitrogen inlet. The nitrogen provides an inert atmosphere to
prevent oxidation at high temperatures.

Charging Reagents: Add equimolar amounts of 1,6-Hexanediol and adipic acid to the flask,
along with the p-toluenesulfonic acid catalyst and enough toluene to facilitate stirring and
azeotropic distillation.

Reaction Initiation: Begin stirring and gently heat the mixture under a slow stream of
nitrogen. The goal is to melt the reactants and form a homogeneous solution.

Polycondensation: Increase the temperature to initiate the reflux of toluene (approx. 110-140
°C). Water, the by-product of the esterification reaction, will be removed azeotropically with
toluene and collected in the Dean-Stark trap.

o Causality: The continuous removal of water is critical. According to Le Chéatelier's principle,
removing a product shifts the reaction equilibrium towards the formation of more products,
driving the polymerization to completion and achieving a high molecular weight polymer.

Monitoring Progress: The reaction progress can be monitored by the amount of water
collected in the trap. The reaction is typically continued until no more water is evolved
(usually 3-5 hours).

Solvent Removal: Once the reaction is complete, increase the temperature and apply a
vacuum to distill off the toluene solvent.
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e Product Isolation: Allow the molten polyester to cool to room temperature. The resulting
product, poly(hexamethylene adipate), will be a waxy, semi-crystalline solid. The product can
be further purified by dissolving in a suitable solvent and precipitating in a non-solvent if
required.

Spectroscopic Analysis

e 'H NMR: The proton NMR spectrum of 1,6-Hexanediol is relatively simple. It will show a
triplet corresponding to the protons on the carbons adjacent to the hydroxyl groups (-CH2-
OH), and multiplets for the four internal methylene groups (-CHz-). The hydroxyl protons (-
OH) will appear as a broad singlet, the position of which is dependent on concentration and
solvent.[18][19]

e 13C NMR: The carbon NMR spectrum will display three distinct signals for the six carbon
atoms due to the molecule's symmetry: one for the two terminal carbons bonded to oxygen
(C1/C6), and two for the internal methylene carbons (C2/C5 and C3/C4).[20]

e FTIR: The infrared spectrum is characterized by a strong, broad absorption band in the
region of 3400-3200 cm~1! due to the O-H stretching of the hydroxyl groups. It also shows
strong C-H stretching absorptions around 2940-2850 cm~1 and a C-O stretching band
around 1050 cm~1.[21]

Safety and Handling

1,6-Hexanediol is generally considered to have a low toxicity profile.[9]

» Human Health: It has very low acute toxicity via oral, dermal, or inhalation routes.[9] It is not
considered a skin irritant or sensitizer, but the dust or vapor can cause irritation to the eyes,
mucous membranes, and respiratory tract.[2][9] Ingestion may lead to digestive tract
irritation.[11]

o Flammability: The compound is combustible but not highly flammable, with a relatively high
flash point of 136 °C.[9] Fine dust dispersed in air can form an explosive mixture.[22]

o Personal Protective Equipment (PPE): Standard safe handling practices should be followed.
This includes wearing protective clothing, chemical-resistant gloves, and safety glasses with
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side shields.[9][11] In environments with dust or vapor, respiratory protection may be
necessary.[9]

o Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[22][23] It
should be kept away from heat, open flames, and incompatible materials such as strong
oxidizing agents, acid chlorides, and acid anhydrides.[22]

Conclusion

1,6-Hexanediol is a fundamentally important chemical intermediate whose value is derived
from its simple yet highly effective molecular structure. The linear six-carbon chain provides
flexibility and durability, while the two terminal primary hydroxyl groups offer reactive sites for
building a vast array of polymeric materials. Its indispensable role in enhancing the
performance of polyurethanes and polyesters—improving everything from mechanical strength
and hydrolytic resistance to flexibility and adhesion—cements its status as a cornerstone of the
modern polymer industry. As research continues into sustainable, bio-based production
methods, the utility and importance of 1,6-Hexanediol are poised to expand even further.
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» 1,6-Hexanediol. SpectraBase. [Link]

e 1,6-Hexanediol - Optional[FTIR] - Spectrum. SpectraBase. [Link]

e 1,6-hexanediol. Stenutz. [Link]

e 1,6-Hexanediol | HO(CH2)60H | CID 12374. PubChem. [Link]

e 1,6-hexane diol, 629-11-8. The Good Scents Company. [Link]

e 1,6-Hexanediol. the NIST WebBook. [Link]

o 1,6-HEXANEDIOL.

e Fig. 2 1 H NMR spectra of a 1,6-hexanediol, b 2000 g/mol mPEG, and c...
o Catalytic synthesis of 1,6-hexanediol diacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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